Cas no 1249853-85-7 (4-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine)

• Product Name: 4-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine
• CAS No: 1249853-85-7
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 5055157
• Update Time: 2023-11-22

4-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{4-chloro-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
• NE45150
• 4-chloro-2-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• 4-{4-chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine

• Inchi： 1S/C12H10ClN3/c13-11-9-2-1-3-10(9)15-12(16-11)8-4-6-14-7-5-8/h4-7H,1-3H2
• InChI Key： XIGLFRAOBNYSAT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 231.0563250 g/mol
• Monoisotopic Mass: 231.0563250 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7
• Molecular Weight: 231.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines